Cas no 1805107-90-7 (2-[3-Amino-6-(trifluoromethyl)pyridin-2-yl]acetic acid)

• Product Name: 2-[3-Amino-6-(trifluoromethyl)pyridin-2-yl]acetic acid
• CAS No: 1805107-90-7
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 4706636
• Update Time: 2025-06-11

2-[3-Amino-6-(trifluoromethyl)pyridin-2-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(trifluoromethyl)pyridine-2-acetic acid
• 2-[3-Amino-6-(trifluoromethyl)pyridin-2-yl]acetic acid

• Inchi： 1S/C8H7F3N2O2/c9-8(10,11)6-2-1-4(12)5(13-6)3-7(14)15/h1-2H,3,12H2,(H,14,15)
• InChI Key： TWDSBGHSUQKAQX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(CC(=O)O)=N1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Topological Polar Surface Area: 76.2

Additional information on 2-[3-Amino-6-(trifluoromethyl)pyridin-2-yl]acetic acid

2-[3-Amino-6-(trifluoromethyl)pyridin-2-yl]acetic acid: A Comprehensive Overview

2-[3-Amino-6-(trifluoromethyl)pyridin-2-yl]acetic acid (CAS No. 1805107-90-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine with a unique combination of an amino group and a trifluoromethyl substituent. Its structural complexity and functional groups make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-[3-Amino-6-(trifluoromethyl)pyridin-2-yl]acetic acid is characterized by a pyridine ring with an amino group at the 3-position and a trifluoromethyl group at the 6-position. The presence of these functional groups imparts specific chemical properties that are crucial for its biological activity. The amino group can participate in hydrogen bonding and other interactions, while the trifluoromethyl group provides enhanced lipophilicity and metabolic stability.

Recent studies have highlighted the potential of 2-[3-Amino-6-(trifluoromethyl)pyridin-2-yl]acetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-[3-Amino-6-(trifluoromethyl)pyridin-2-yl]acetic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of Akt and MAPK pathways, which are frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 2-[3-Amino-6-(trifluoromethyl)pyridin-2-yl]acetic acid have also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile in preclinical studies suggests that it may be safe for use in humans, although further clinical trials are necessary to confirm these findings.

In the context of drug discovery, 2-[3-Amino-6-(trifluoromethyl)pyridin-2-yl]acetic acid serves as a valuable lead compound for structure-based drug design. Its unique chemical structure provides a scaffold for the development of more potent and selective analogs with improved therapeutic indices. Computational methods such as molecular docking and molecular dynamics simulations have been employed to identify key interactions between this compound and its target proteins, guiding the rational design of optimized derivatives.

The synthesis of 2-[3-Amino-6-(trifluoromethyl)pyridin-2-yl]acetic acid involves several steps, including the formation of the pyridine ring, introduction of the amino and trifluoromethyl groups, and subsequent functionalization to obtain the final product. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of 6-trifluoromethylpicolinaldehyde with an appropriate amine followed by reduction to form the desired amino alcohol intermediate. This intermediate can then be converted to the carboxylic acid through oxidation or other chemical transformations.

The potential applications of 2-[3-Amino-6-(trifluoromethyl)pyridin-2-yl]acetic acid extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in developing novel functional materials with unique electronic and optical properties. The presence of the trifluoromethyl group can influence the electronic structure and stability of these materials, making them suitable for applications in sensors, photovoltaics, and other advanced technologies.

In conclusion, 2-[3-Amino-6-(trifluoromethyl)pyridin-2-yl]acetic acid (CAS No. 1805107-90-7) is a versatile compound with significant potential in various fields. Its unique chemical structure and functional groups make it an attractive candidate for drug discovery and development, as well as for applications in materials science. Ongoing research continues to uncover new insights into its biological activity and mechanisms of action, paving the way for its future use in therapeutic and technological advancements.